molecular formula C22H14BrN3O3 B288065 3-[2-(4-bromophenyl)vinyl]-1-{4-nitrophenyl}cyclohepta[c]pyrazol-8(1H)-one

3-[2-(4-bromophenyl)vinyl]-1-{4-nitrophenyl}cyclohepta[c]pyrazol-8(1H)-one

Cat. No. B288065
M. Wt: 448.3 g/mol
InChI Key: WHQJWTCRLHOODP-VGOFMYFVSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-[2-(4-bromophenyl)vinyl]-1-{4-nitrophenyl}cyclohepta[c]pyrazol-8(1H)-one is a synthetic compound that belongs to the class of pyrazoles. It has been extensively studied for its potential applications in scientific research due to its unique chemical structure and properties.

Mechanism of Action

The mechanism of action of 3-[2-(4-bromophenyl)vinyl]-1-{4-nitrophenyl}cyclohepta[c]pyrazol-8(1H)-one is not fully understood. However, it has been suggested that it may act by inhibiting the activity of certain enzymes and signaling pathways involved in inflammation and tumor growth.
Biochemical and Physiological Effects:
3-[2-(4-bromophenyl)vinyl]-1-{4-nitrophenyl}cyclohepta[c]pyrazol-8(1H)-one has been found to exhibit potent anti-inflammatory and anti-tumor activities in vitro and in vivo. It has also been shown to induce apoptosis (programmed cell death) in cancer cells. In addition, it has been found to inhibit the activity of certain enzymes involved in the production of inflammatory mediators.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-[2-(4-bromophenyl)vinyl]-1-{4-nitrophenyl}cyclohepta[c]pyrazol-8(1H)-one in lab experiments is its potent anti-inflammatory and anti-tumor activities. This makes it a promising candidate for the development of new drugs for the treatment of various diseases. However, one of the limitations of using this compound is its relatively complex synthesis method, which may limit its availability for research purposes.

Future Directions

There are several future directions for the research and development of 3-[2-(4-bromophenyl)vinyl]-1-{4-nitrophenyl}cyclohepta[c]pyrazol-8(1H)-one. These include:
1. Further studies on the mechanism of action of this compound to better understand its effects on inflammation and tumor growth.
2. Development of new derivatives of this compound with improved pharmacological properties.
3. Evaluation of the potential use of this compound in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
4. Investigation of the potential use of this compound in combination with other drugs for the treatment of various diseases.
5. Development of new methods for the synthesis of this compound to improve its availability for research purposes.
In conclusion, 3-[2-(4-bromophenyl)vinyl]-1-{4-nitrophenyl}cyclohepta[c]pyrazol-8(1H)-one is a promising compound with potential applications in scientific research, particularly in the field of medicinal chemistry. Its potent anti-inflammatory and anti-tumor activities make it a promising candidate for the development of new drugs for the treatment of various diseases. However, further studies are needed to fully understand its mechanism of action and to develop new derivatives with improved pharmacological properties.

Synthesis Methods

The synthesis of 3-[2-(4-bromophenyl)vinyl]-1-{4-nitrophenyl}cyclohepta[c]pyrazol-8(1H)-one is a multi-step process that involves the reaction of 4-bromoacetophenone with ethyl acetoacetate in the presence of sodium ethoxide to form 3-(4-bromophenyl)-1-(ethoxycarbonyl)prop-2-en-1-one. This intermediate is then reacted with 4-nitrobenzaldehyde in the presence of piperidine to form the final product.

Scientific Research Applications

3-[2-(4-bromophenyl)vinyl]-1-{4-nitrophenyl}cyclohepta[c]pyrazol-8(1H)-one has been studied for its potential applications in scientific research, particularly in the field of medicinal chemistry. It has been found to exhibit potent anti-inflammatory, anti-cancer, and anti-tumor activities. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

properties

Product Name

3-[2-(4-bromophenyl)vinyl]-1-{4-nitrophenyl}cyclohepta[c]pyrazol-8(1H)-one

Molecular Formula

C22H14BrN3O3

Molecular Weight

448.3 g/mol

IUPAC Name

3-[(E)-2-(4-bromophenyl)ethenyl]-1-(4-nitrophenyl)cyclohepta[c]pyrazol-8-one

InChI

InChI=1S/C22H14BrN3O3/c23-16-8-5-15(6-9-16)7-14-20-19-3-1-2-4-21(27)22(19)25(24-20)17-10-12-18(13-11-17)26(28)29/h1-14H/b14-7+

InChI Key

WHQJWTCRLHOODP-VGOFMYFVSA-N

Isomeric SMILES

C1=CC2=C(C(=O)C=C1)N(N=C2/C=C/C3=CC=C(C=C3)Br)C4=CC=C(C=C4)[N+](=O)[O-]

SMILES

C1=CC2=C(C(=O)C=C1)N(N=C2C=CC3=CC=C(C=C3)Br)C4=CC=C(C=C4)[N+](=O)[O-]

Canonical SMILES

C1=CC2=C(C(=O)C=C1)N(N=C2C=CC3=CC=C(C=C3)Br)C4=CC=C(C=C4)[N+](=O)[O-]

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.